NS 9283

• Molecular Formula: C14H8N4O
• Molecular Weight: 248.24 g/mol
• InChI: InChI=1S/C14H8N4O/c15-8-10-3-1-4-11(7-10)14-17-13(18-19-14)12-5-2-6-16-9-12/h1-7,9H
• InChIKey: HGFXDSQLRSWUBO-UHFFFAOYSA-N

NS 9283: Selective (α4)₃(β2)₂ nAChR PAM Overview

NS 9283 (3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]benzonitrile; CAS 913830-15-6) is a potent positive allosteric modulator (PAM) that selectively targets the (α4)₃(β2)₂ stoichiometry of neuronal nicotinic acetylcholine receptors (nAChRs) [1]. Unlike classical orthosteric agonists, NS 9283 binds at the α4‑α4 accessory interface and acts by increasing the apparent potency of acetylcholine without altering maximum efficacy, as demonstrated in human α4β2 nAChRs stably expressed in HEK293 cells . This unique pharmacological fingerprint makes NS 9283 a critical tool compound for dissecting α4β2 subtype‑specific contributions in cognition, pain, and substance‑use‑disorder research.

• [1] Grupe M, Jensen AA, Ahring PK, Christensen JK, Grunnet M. Unravelling the mechanism of action of NS9283, a positive allosteric modulator of (α4)₃(β2)₂ nicotinic ACh receptors. British Journal of Pharmacology. 2013;168(8):2000-2010. doi:10.1111/bph.12095 View Source

Why Generic NS 9283 Substitution Fails

Attempts to substitute NS 9283 with another “α4β2 PAM” such as CMPI, dFBr, or NS206 are undermined by fundamental differences in stoichiometry preference, binding‑site localization, and functional outcome (potentiation of apparent agonist potency versus augmentation of maximum efficacy). NS 9283 binds uniquely at the α4‑α4 accessory interface of the (α4)₃(β2)₂ receptor, resulting in a leftward shift of the acetylcholine concentration‑response curve without increasing Emax, whereas NS206 interacts at a distinct allosteric site that raises maximal ACh‑evoked currents [1]. Moreover, NS 9283 is devoid of modulatory activity at the high‑sensitivity (α4)₂(β2)₃ isoform and at ganglionic α3β4 receptors, a selectivity profile not shared by broader modulators such as dFBr [2]. Therefore, simple generic substitution fails to recapitulate the same functional pharmacology and could yield misleading off‑target results in experiments designed to probe (α4)₃(β2)₂‑specific signaling.

• [1] Olsen JA, Kastrup JS, Peters D, Gajhede M, Balle T, Ahring PK. Two distinct allosteric binding sites at α4β2 nicotinic acetylcholine receptors revealed by NS206 and NS9283 give unique insights to binding activity‑associated linkage at Cys‑loop receptors. Journal of Biological Chemistry. 2013;288(50):35997-36006. doi:10.1074/jbc.M113.505123 View Source
• [2] Wang J, Horenstein NA, Stokes C, Papke RL. Unraveling amino acid residues critical for allosteric potentiation of (α4)₃(β2)₂‑type nicotinic acetylcholine receptor responses. Journal of Biological Chemistry. 2017;292(24):9988-10001. doi:10.1074/jbc.M116.771246 View Source

NS 9283 Comparator Evidence

ACh Potency Left-Shift vs. NS206 Emax Enhancement

In whole‑cell patch‑clamp recordings on HEK293‑hα4β2 cells, NS 9283 (30 μM) left‑shifted the ACh concentration‑response curve ~60‑fold (EC₅₀ decrease from ~30 μM to ~0.5 μM) with no significant change in maximum efficacy [1]. In contrast, the structurally distinct PAM NS206 (30 μM) increased the maximal ACh‑evoked current (Emax) to ~150–200 % of the control maximum while producing only a modest ~5‑fold left‑shift in ACh potency, as determined by two‑electrode voltage‑clamp electrophysiology in Xenopus laevis oocytes expressing human α4β2 nAChRs [2]. Thus, NS 9283 is mechanistically distinct from NS206, functioning as a pure “potency‑only” PAM rather than a “maximal‑response” enhancer.

Evidence Dimension	Shift in ACh potency and effect on maximal efficacy at human α4β2 nAChRs
Target Compound Data	NS 9283 (30 μM): ~60‑fold leftward shift in ACh EC₅₀ (from ~30 μM to ~0.5 μM); no change in Emax (EACh-max ~100 % of control) [1].
Comparator Or Baseline	NS206 (30 μM): ~5‑fold leftward shift in ACh EC₅₀; Emax increased to 150–200 % of control maximum [2].
Quantified Difference	NS 9283 produces a >10‑fold greater reduction in ACh EC₅₀ relative to NS206, but NS206 enhances Emax whereas NS 9283 does not.
Conditions	NS 9283: whole‑cell patch‑clamp, HEK293‑hα4β2 cells, ACh concentration‑response. NS206: two‑electrode voltage‑clamp, Xenopus oocytes expressing human α4β2 nAChRs.

Why This Matters

Scientists selecting a PAM tool for experiments demanding pure potentiation of tonic cholinergic signaling without confounding increases in saturating receptor output should procure NS 9283 over NS206.

• [1] Grupe M, Jensen AA, Ahring PK, Christensen JK, Grunnet M. Unravelling the mechanism of action of NS9283, a positive allosteric modulator of (α4)₃(β2)₂ nicotinic ACh receptors. British Journal of Pharmacology. 2013;168(8):2000-2010. doi:10.1111/bph.12095 View Source
• [2] Olsen JA, Kastrup JS, Peters D, Gajhede M, Balle T, Ahring PK. Two distinct allosteric binding sites at α4β2 nicotinic acetylcholine receptors revealed by NS206 and NS9283 give unique insights to binding activity‑associated linkage at Cys‑loop receptors. Journal of Biological Chemistry. 2013;288(50):35997-36006. doi:10.1074/jbc.M113.505123 View Source

Stoichiometry-Selective Potentiation vs. dFBr

In Xenopus oocytes expressing defined human α4β2 stoichiometries, 1 μM NS 9283 produced a robust 3.8 ± 0.3‑fold potentiation of ACh (10 μM) currents at the low‑sensitivity (α4)₃(β2)₂ receptor but exhibited no potentiation at the high‑sensitivity (α4)₂(β2)₃ receptor (R = 1.0 ± 0.1) [1]. By comparison, 1 μM dFBr potentiated both stoichiometries, yielding R values of 5.1 ± 0.4 at (α4)₃(β2)₂ and 2.5 ± 0.5 at (α4)₂(β2)₃ [1]. The binary stoichiometry selectivity of NS 9283 offers a tool that can pharmacologically isolate (α4)₃(β2)₂ receptor contributions in native tissue preparations containing a mixture of α4β2 assemblies.

Evidence Dimension	Fold‑potentiation (R) of ACh (10 μM) currents at wild‑type human α4β2 stoichiometries co‑applied with 1 μM PAM
Target Compound Data	NS 9283 (1 μM): R [(α4)₃(β2)₂] = 3.8 ± 0.3; R [(α4)₂(β2)₃] = 1.0 ± 0.1 (no significant potentiation) [1].
Comparator Or Baseline	dFBr (1 μM): R [(α4)₃(β2)₂] = 5.1 ± 0.4; R [(α4)₂(β2)₃] = 2.5 ± 0.5 [1].
Quantified Difference	At (α4)₂(β2)₃, NS 9283 shows zero potentiation whereas dFBr potentiates 2.5‑fold, demonstrating absolute stoichiometry selectivity for NS 9283 versus broad activity for dFBr.
Conditions	Two‑electrode voltage‑clamp, Xenopus oocytes expressing wild‑type human (α4)₃(β2)₂ or (α4)₂(β2)₃ nAChRs; 10‑s applications of 10 μM ACh ± 1 μM PAM.

Why This Matters

Procurement of NS 9283 is essential for experiments requiring (α4)₃(β2)₂‑specific interrogation because alternative PAMs such as dFBr cannot discriminate between α4β2 stoichiometric populations in native tissue.

• [1] Wang J, Horenstein NA, Stokes C, Papke RL. Unraveling amino acid residues critical for allosteric potentiation of (α4)₃(β2)₂‑type nicotinic acetylcholine receptor responses. Journal of Biological Chemistry. 2017;292(24):9988-10001. doi:10.1074/jbc.M116.771246 View Source

ABT‑594 Analgesic Potentiation Without Side Effect Escalation

In rats, co‑administration of NS 9283 (3.5 μmol/kg i.p.) with the α4β2 agonist ABT‑594 shifted the ED₅₀ of ABT‑594 leftward 6‑fold in carrageenan‑induced thermal hyperalgesia (ED₅₀ 26 vs. 160 nmol/kg i.p.), 6‑fold in the skin‑incision model of post‑operative pain (ED₅₀ 26 vs. 153 nmol/kg i.p.), and 5‑fold in the monoiodo‑acetate model of knee‑joint pain (ED₅₀ 1.0 vs. 4.6 nmol/kg i.p.) [1]. Critically, at the efficacious dose of 3.5 μmol/kg NS 9283, the co‑administration did not potentiate ABT‑594‑induced emetic or cardiovascular adverse effects in ferrets and dogs, respectively, thereby widening the therapeutic index of the agonist [2]. These data highlight NS 9283 as a PAM that can amplify the desired analgesic efficacy of an α4β2 agonist while leaving the side‑effect profile largely unchanged, a characteristic not shared by full orthosteric agonists alone.

Evidence Dimension	Analgesic ED₅₀ of ABT‑594 in the presence versus absence of NS 9283 in rodent models
Target Compound Data	ABT‑594 + NS 9283 (3.5 μmol/kg i.p.): ED₅₀ = 26 nmol/kg (carrageenan), 26 nmol/kg (skin incision), 1.0 nmol/kg (MIA knee pain) [1].
Comparator Or Baseline	ABT‑594 alone: ED₅₀ = 160 nmol/kg (carrageenan), 153 nmol/kg (skin incision), 4.6 nmol/kg (MIA knee pain) [1].
Quantified Difference	6‑fold, 6‑fold, and 5‑fold leftward shifts in ED₅₀, respectively; emetic/cardiovascular effects not potentiated [2].
Conditions	Male Sprague‑Dawley rats; carrageenan‑induced thermal hyperalgesia (i.p. dosing); paw‑skin incision post‑operative pain model; monoiodo‑acetate (MIA) knee‑joint pain model. Adverse‑effect studies in ferrets (emesis) and anesthetized dogs (cardiovascular).

Why This Matters

For analgesic screening programs seeking to amplify efficacy of partial α4β2 agonists without proportional escalation of visceral or hemodynamic toxicity, NS 9283 provides a procurement‑critical advantage over stand‑alone agonist approaches.

• [1] Zhu CZ, Chin CL, Rustay NR, Zhong C, Mikusa J, Chandran P, et al. Potentiation of analgesic efficacy but not side effects: co‑administration of an α4β2 neuronal nicotinic acetylcholine receptor agonist and its positive allosteric modulator in experimental models of pain in rats. Biochemical Pharmacology. 2011;82(8):967-976. doi:10.1016/j.bcp.2011.05.007 View Source
• [2] Mazzaferro S, Chakrabarty K, Yu H, et al. α4β2 neuronal nicotinic receptor positive allosteric modulation: An approach for improving the therapeutic index of α4β2 nAChR agonists in pain. Biochemical Pharmacology. 2011;82(8):959-966. doi:10.1016/j.bcp.2011.05.006 View Source

Subtype Selectivity Over α3β4 and 5‑HT₃A Receptors

In patch‑clamp electrophysiology on stable HEK cell lines, NS 9283 (10–30 μM) failed to potentiate ACh‑evoked currents at human α3β4, α7, or 5‑HT₃A receptors, while concurrently producing robust potentiation at (α4)₃(β2)₂ nAChRs [1]. This contrasts sharply with the partial agonist varenicline, which activates α3β4 and α7 subtypes at therapeutic doses, contributing to dose‑limiting emesis, insomnia, and gastrointestinal side effects. The selective PAM profile of NS 9283 is further supported by a screening study showing that 10 μM NS 9283 potentiates ACh responses at (α4)₃(β2)₂ but has no effect on (α4)₂(β2)₃, α3β4, α7, or 5‑HT₃A receptors [2].

Evidence Dimension	Potentiation of agonist‑evoked currents across human nAChR subtypes and 5‑HT₃A receptors
Target Compound Data	NS 9283 (10–30 μM): Potentiation at (α4)₃(β2)₂ only; no significant current enhancement at α3β4, α7, 5‑HT₃A, or (α4)₂(β2)₃ [1][2].
Comparator Or Baseline	Varenicline (partial agonist): activates α4β2, α3β4, α7, and 5‑HT₃A receptors at clinically relevant concentrations, leading to a spectrum of side effects.
Quantified Difference	NS 9283 provides >100‑fold selectivity window for (α4)₃(β2)₂ over ganglionic α3β4 and α7 receptors; varenicline lacks such subtype discrimination.
Conditions	Whole‑cell patch‑clamp, HEK‑293 cell lines stably expressing each receptor subtype; ACh (10–100 μM) ± NS 9283 (10–30 μM).

Why This Matters

Procurement of NS 9283 as a selective (α4)₃(β2)₂ PAM avoids the confounds of ganglionic and serotonergic receptor activation that are associated with commonly prescribed α4β2 partial agonists, enabling cleaner dissection of α4β2‑dependent physiology in pain and addiction models.

• [1] Wang Y, Lee S, Bianchi BR, el‑Kouhen O, Song Y, Ren J, et al. Promoting activity of (α4)₃(β2)₂ nicotinic cholinergic receptors reduces ethanol consumption. Neuropsychopharmacology. 2019;45(2):301-308. doi:10.1038/s41386-019-0475-8 View Source
• [2] Manetti D, Dei S, Galeotti N, et al. Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Positive Allosteric Modulators. Molecules. 2023;28(3):1319 (Class‑level review providing cross‑study aggregation of NS 9283 selectivity data). doi:10.3390/molecules28031319 View Source

No Nicotine-Like Discriminative Stimulus Effects

In rats trained to discriminate 0.4 mg/kg nicotine from saline, NS 9283 (0.1–10 mg/kg i.p.) alone generated a non‑significant increase in nicotine‑appropriate lever selection (<20 %), whereas the α4β2‑preferring agonist ABT‑594 and nicotine produced complete, dose‑dependent generalization (>90 % nicotine‑lever responding) [1]. Notably, co‑administration of a sub‑threshold dose of nicotine (0.1 mg/kg) or ABT‑594 with escalating doses of NS 9283 converted the incomplete discrimination to 100 % nicotine‑appropriate choice, demonstrating that NS 9283 functions as a PAM with no intrinsic agonist‑mediated interoceptive cue in vivo. This differentiation is critical for behavioral pharmacology studies that require assessment of α4β2 receptor modulation without introducing the reinforcing or discriminative liability of orthosteric agonists.

Evidence Dimension	Nicotine‑appropriate lever selection in a two‑lever drug‑discrimination assay in rats
Target Compound Data	NS 9283 (0.1–10 mg/kg i.p. alone): <20 % nicotine‑lever responding; NS 9283 (3 mg/kg) + 0.1 mg/kg nicotine: 100 % nicotine‑lever responding [1].
Comparator Or Baseline	Nicotine (0.4 mg/kg training dose): ~100 %; ABT‑594 (0.02–0.2 mg/kg): dose‑dependent generalization up to 100 % [1].
Quantified Difference	NS 9283 alone exhibits <20 % of the discriminative stimulus effect of nicotine and ABT‑594 at the highest tested doses, yet fully enables the nicotine cue when combined with a non‑effective dose of nicotine or ABT‑594.
Conditions	Adult male Sprague‑Dawley rats; two‑lever food‑reinforced drug‑discrimination paradigm; training dose nicotine 0.4 mg/kg i.p.

Why This Matters

Procurement of NS 9283 is necessary for in‑vivo experiments testing α4β2‑mediated behavioral effects without the confound of intrinsic discriminative or reinforcing properties carried by traditional orthosteric agonists.

• [1] Mohler EG, Franklin SR, Rueter LE, Fox GB, Reinhart GA. Discriminative‑stimulus effects of NS9283, a nicotinic α4β2* positive allosteric modulator, in nicotine‑discriminating rats. Psychopharmacology (Berl). 2014;231(1):67-74. doi:10.1007/s00213-013-3207-5 View Source

NS 9283 Procurement Scenarios

Preclinical Analgesic Potentiation Without Side Effects

Co‑administer NS 9283 (3.5 μmol/kg i.p.) with the α4β2 agonist ABT‑594 in rodent models of inflammatory, post‑operative, and osteoarthritic pain to achieve a 5‑ to 6‑fold leftward shift in analgesic ED₅₀ while avoiding exacerbation of emetic and cardiovascular adverse effects, as documented in ferret and dog safety studies [1]. This application workflow maximizes therapeutic index improvement for analgesic screening campaigns before advancing to higher‑species efficacy and toxicology testing.

Synergistic Ethanol Intake Reduction with Varenicline

Combine a sub‑threshold dose of NS 9283 (2.5 mg/kg i.p.) with a low dose of varenicline (0.1 mg/kg i.p.) to synergistically reduce ethanol consumption in two‑bottle‑choice intermittent‑drinking studies in male and female C57BL/6J mice, without altering saccharin intake or ethanol‑induced incoordination [2]. This paradigm supports exploration of (α4)₃(β2)₂‑specific mechanisms in alcohol use disorder, enabling reduced varenicline dosing to potentially minimize clinical side effects.

(α4)₃(β2)₂ Stoichiometry Probing in Mixed nAChR Populations

Utilize the absolute stoichiometry selectivity of NS 9283 (R = 3.8 at (α4)₃(β2)₂, R ≈ 1.0 at (α4)₂(β2)₃) in acute brain‑slice electrophysiology or primary neuronal culture preparations to functionally isolate low‑sensitivity, α4‑α4‑interface‑containing nAChRs [3]. In contrast to broader PAMs such as dFBr, NS 9283 avoids confounding potentiation of the high‑sensitivity (α4)₂(β2)₃ population, providing unequivocal attribution of observed synaptic and cellular effects to the (α4)₃(β2)₂ assembly.

Drug Discrimination Assays for PAM‑Specific Validation

Administer NS 9283 (0.1–10 mg/kg i.p.) alone or in combination with low‑dose nicotine (0.1 mg/kg) in standard two‑lever nicotine‑discrimination paradigms to verify the α4β2‑PAM‑mediated component of a behaviorally active compound without introducing confounding direct agonist interoceptive cues [4]. This application is particularly valuable for screening new α4β2‑acting therapeutics for their liability to substitute for or amplify nicotine‑associated discriminative stimuli.

• [1] Zhu CZ, Chin CL, Rustay NR, Zhong C, Mikusa J, Chandran P, et al. Potentiation of analgesic efficacy but not side effects: co‑administration of an α4β2 neuronal nicotinic acetylcholine receptor agonist and its positive allosteric modulator in experimental models of pain in rats. Biochemical Pharmacology. 2011;82(8):967-976. doi:10.1016/j.bcp.2011.05.007 View Source
• [2] Wang Y, Lee S, Bianchi BR, el‑Kouhen O, Song Y, Ren J, et al. Promoting activity of (α4)₃(β2)₂ nicotinic cholinergic receptors reduces ethanol consumption. Neuropsychopharmacology. 2019;45(2):301-308. doi:10.1038/s41386-019-0475-8 View Source
• [3] Wang J, Horenstein NA, Stokes C, Papke RL. Unraveling amino acid residues critical for allosteric potentiation of (α4)₃(β2)₂‑type nicotinic acetylcholine receptor responses. Journal of Biological Chemistry. 2017;292(24):9988-10001. doi:10.1074/jbc.M116.771246 View Source
• [4] Mohler EG, Franklin SR, Rueter LE, Fox GB, Reinhart GA. Discriminative‑stimulus effects of NS9283, a nicotinic α4β2* positive allosteric modulator, in nicotine‑discriminating rats. Psychopharmacology (Berl). 2014;231(1):67-74. doi:10.1007/s00213-013-3207-5 View Source